Cas no 61424-26-8 (3-\u200bBenzylaniline)

• Product Name: 3-\u200bBenzylaniline
• CAS No: 61424-26-8
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• MDL: MFCD01310782
• CID: 90103
• PubChem ID: 24879857
• Update Time: 2025-09-19

3-\u200bBenzylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Benzylaniline
• 3-​Benzylaniline
• [3-(benzyl)phenyl]amine
• 3-(phenylmethyl)aniline
• 3-(Phenylmethyl)benzenamine
• 3-aminodiphenylmethane
• 3-benzyl-aniline
• 3-benzylphenylamine
• 3-Benzylbenzenamine
• NSC 210972
• NSC210972
• 3-benzyl aniline
• CS-0319717
• MFCD01310782
• AKOS006223928
• benzenamine, 3-(phenylmethyl)-
• 3-Benzylaniline, 97%
• GZYMMTQDXHJALZ-UHFFFAOYSA-N
• PS-8519
• SCHEMBL399652
• NSC-210972
• DTXSID70976985
• A833214
• InChI=1/C13H13N/c14-13-8-4-7-12(10-13)9-11-5-2-1-3-6-11/h1-8,10H,9,14H
• 61424-26-8
• FT-0640752
• DB-022283
• DTXCID701404349
• G73639
• DB-053880
• 3-\u200bBenzylaniline

• MDL： MFCD01310782
• Inchi： 1S/C13H13N/c14-13-8-4-7-12(10-13)9-11-5-2-1-3-6-11/h1-8,10H,9,14H2
• InChI Key： GZYMMTQDXHJALZ-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(=C1)CC1C=CC=CC=1
• BRN： 2803261

Computed Properties

• Exact Mass: 183.10489
• Monoisotopic Mass: 183.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: solid
• Density: 1.070±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 48-52 °C (lit.)
• Boiling Point: 126°C 2mm
• Flash Point: Fahrenheit: 111.2 ° f
  Celsius: 44 ° c
  
• Refractive Index: 1.616
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 26.02
• LogP: 3.44080

3-\u200bBenzylaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H228-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1325 4.1/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes